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Compound of Interest

Compound Name: Methyl dihydrogen phosphate

Cat. No.: B1219543

Application Notes and Protocols for Methyl
Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of methyl
dihydrogen phosphate (CAS No. 812-00-0). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the product.

Chemical and Physical Properties

Methyl dihydrogen phosphate is a clear, very light amber liquid.[1][2] It is important to be
aware of its physical and chemical properties for safe handling and storage.

Table 1: Physical and Chemical Properties of Methyl Dihydrogen Phosphate
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Property Value Source
Molecular Formula CH504P [31[4]
Molecular Weight 112.02 g/mol [2][3]
Boiling Point 250.086°C at 760 mmHg [1114]
Flash Point 105.048°C [11[4]
Density 1.42 g/cm3 at 25°C [1]
Solubility in Water =100 mg/mL at 21.11°C; 435 (I
g/L at 25°C
Vapor Pressure 0.089 Pa at 25°C [3]
pKa 1.81 + 0.10 (Predicted) [3114]

Safety and Handling Precautions

Proper handling of methyl dihydrogen phosphate is essential to minimize risks. Personnel
should be trained on the following procedures and potential hazards.

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[5]

o Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant gloves
(e.g., nitrile rubber).[5] Gloves must be inspected before use, and proper glove removal
technique should be followed to avoid skin contact.[1] Contaminated clothing should be
washed before reuse.[5]

» Respiratory Protection: If exposure limits are exceeded or if dusts, aerosols, or vapors are
generated, a full-face respirator should be used.[5][6] In case of handling large quantities
where dust may be formed, a dust mask is recommended.[1]
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o Work in a well-ventilated area to avoid the formation and inhalation of dust, aerosols, mists,
or gases.[1][5]

e Avoid contact with skin and eyes.[5]

¢ Do not breathe dust, fume, gas, mist, vapors, or spray.[5]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[5]
o Wash hands thoroughly after handling.[1][5]

e Do not eat, drink, or smoke in handling areas.

Storage Procedures

Proper storage is critical to maintain the stability and integrity of methyl dihydrogen
phosphate.

o Storage Conditions: Store in a dry, cool, and well-ventilated place.[5] Keep containers tightly
closed.[5][6][7] The recommended storage temperature is typically found on the product
label.[6][7]

¢ Incompatible Materials: Store apart from foodstuff containers and incompatible materials.[5]
Avoid contact with strong reducing agents (like hydrides), as this can lead to the formation of
highly toxic and flammable phosphine gas.[1][2][5] Partial oxidation by oxidizing agents may
release toxic phosphorus oxides.[1][2][5] It can be neutralized by alkalis or amines.[1][2][5]

Emergency Procedures

In the event of an emergency, follow these procedures and seek medical attention.

Table 2: First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1][5]

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician.[1][8]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1][5]

In case of a spill, follow these steps to contain and clean up the material safely:
o Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[1][5]
o Ventilate: Ensure adequate ventilation.[1][5]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][6][7]

o Cleanup:
o Wear appropriate PPE as described in section 2.1.
o For liquid spills, absorb with an inert material (e.g., sand, diatomite, acid binders).[9]

o For solid spills, avoid dust formation.[1][5][6] Use spark-proof tools and explosion-proof
equipment for collection.[5]

o Collect the spilled material in a suitable, closed container for disposal.[5]

» Disposal: Dispose of the waste material at a licensed chemical destruction plant.[1] Do not
contaminate water, foodstuffs, feed, or seed.[1]
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» Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher.[1]

o Specific Hazards: The chemical is likely combustible and may emit toxic fumes of
phosphorus oxides when heated to decomposition.[1][10]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus.[1]
Experimental Protocols
e Preparation:
o Ensure a safety data sheet (SDS) for methyl dihydrogen phosphate is readily available.
o Verify that a chemical fume hood is operational.
o Assemble all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.

e Procedure:

o

Conduct all handling of methyl dihydrogen phosphate within a chemical fume hood.

o

Use a clean, designated set of glassware.

[¢]

Measure and dispense the required amount of the chemical carefully to avoid spills.

[e]

Keep the container tightly sealed when not in use.

e Post-Handling:

o

Clean the work area thoroughly.

[¢]

Dispose of any contaminated materials (e.g., pipette tips, weighing paper) in a designated
hazardous waste container.

[¢]

Remove PPE carefully, avoiding contamination of skin.

[e]

Wash hands thoroughly with soap and water.
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Visualized Workflows

The following diagrams illustrate the logical flow of procedures for handling and responding to
incidents involving methyl dihydrogen phosphate.

Start: Handling Methyl Dihydrogen Phosphate

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat/Impervious Clothing
- Respirator (if needed)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Spill Occurs

Store in a Cool, Dry, Well-Ventilated Area
Away from Incompatible Materials

Follow Spill Response Protocol:
1. Evacuate & Ventilate
2. Contain Spill
3. Absorb & Collect
4. Dispose of Waste Properly

End of Procedure
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Caption: Safe Handling and Storage Workflow.

Emergency: Exposure to Methyl Dihydrogen Phosphate

N

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Plenty of Water Rinse Mouth with Water

Rinse with Plenty of Water for at Least 15 Minutes

Provide Oxygen or Artificial Respiration if Needed Remove Contaminated Clothing Do NOT Induce Vomiting

Consult a Physician

Click to download full resolution via product page

Caption: First-Aid Response Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for methyl dihydrogen
phosphate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219543#handling-and-storage-procedures-for-
methyl-dihydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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